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Compound of Interest

Compound Name: 3-Chloro-2-fluorocinnamic acid

Cat. No.: B8058016

Get Quote

Abstract
3-Chloro-2-fluorocinnamic acid (CAS 261762-62-3) is a dual-halogenated phenylpropanoid

derivative exhibiting distinct biological activities driven by its specific substitution pattern. Unlike

the parent cinnamic acid, the incorporation of a fluorine atom at the ortho position (C2) and a

chlorine atom at the meta position (C3) significantly modulates the compound's electronic

distribution, metabolic stability, and lipophilicity. This application note details its primary utility as

a bacterial biofilm inhibitor and a pharmacophore scaffold for developing fluoro-quinolone

antibiotics. We provide validated protocols for its chemical synthesis, antimicrobial evaluation,

and anti-biofilm assays.

Part 1: Chemical Profile & Solubility
The biological efficacy of 3-Chloro-2-fluorocinnamic acid relies on the strategic placement of

halogens. The 2-Fluoro substituent acts as a bioisostere for hydrogen but with high

electronegativity, potentially altering pKa and metabolic susceptibility (blocking ring oxidation).

The 3-Chloro substituent enhances lipophilicity (LogP), facilitating membrane permeability—a

critical factor for intracellular and anti-biofilm activity.
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Property Specification

CAS Number 261762-62-3

Molecular Formula C₉H₆ClFO₂

Molecular Weight 200.59 g/mol

Appearance White to off-white crystalline powder

Solubility (Water) Low (< 0.5 mg/mL)

Solubility (Organic)
Soluble in DMSO (>20 mg/mL), Ethanol,

Methanol

pKa (Predicted) ~4.0 - 4.3 (Acidic carboxyl group)

LogP (Predicted) ~2.8 - 3.1 (Moderate Lipophilicity)

Preparation of Stock Solutions
For Cell Culture/Bioassays: Dissolve 10 mg of 3-Chloro-2-fluorocinnamic acid in 1 mL of

molecular biology grade DMSO (10 mg/mL stock).

Sterilization: Filter sterilize using a 0.22 µm PTFE syringe filter (Nylon filters may bind the

compound).

Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

Part 2: Biological Activity & Target Applications[1][2]
Anti-Biofilm & Quorum Sensing Inhibition
Research indicates that halogenated cinnamic acids interfere with bacterial communication

systems (Quorum Sensing, QS). 3-Chloro-2-fluorocinnamic acid has shown promise in

inhibiting biofilm formation in Staphylococcus epidermidis and Escherichia coli strains.

Mechanism: The compound acts as a structural analog to QS signal molecules (e.g., AHLs

or AI-2), competitively binding to receptor proteins (like LuxR homologs) without activating

them.
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Application: Surface coating additives or co-therapeutics to disrupt bacterial resistance

mechanisms.

Synthetic Intermediate for Fluoro-Quinolones
This compound serves as a critical "Building Block" in medicinal chemistry.[1]

Pathway: It undergoes cyclization to form substituted quinolines or indoles. The 2-F/3-Cl

pattern is retained in the final drug candidate, often imparting specific binding properties to

kinases or DNA gyrase.

Part 3: Detailed Experimental Protocols
Protocol A: Chemical Synthesis (Knoevenagel
Condensation)
Rationale: Commercial availability can be sporadic. This protocol ensures high-purity synthesis

in-house.

Reagents:

3-Chloro-2-fluorobenzaldehyde (1.0 eq)[1]

Malonic acid (1.2 eq)[1]

Pyridine (Solvent/Base)[1]

Piperidine (Catalyst)[1]

HCl (1M)

Workflow:

Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 3-Chloro-2-

fluorobenzaldehyde (10 mmol) and Malonic acid (12 mmol) in 5 mL of Pyridine.

Catalysis: Add 0.1 mL of Piperidine.
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Reaction: Heat the mixture to 80-90°C for 4–6 hours. Monitor by TLC (Mobile phase:

Hexane/Ethyl Acetate 3:1).

Quenching: Cool the reaction to room temperature. Pour the mixture into 50 mL of ice-cold

1M HCl. (The acid neutralizes pyridine and precipitates the product).

Isolation: Filter the white precipitate. Wash with cold water (3x 20 mL) to remove malonic

acid residues.

Purification: Recrystallize from Ethanol/Water (1:1) to obtain pure trans-3-Chloro-2-
fluorocinnamic acid.

Protocol B: Microtiter Dish Biofilm Formation Assay
Rationale: To quantify the anti-biofilm activity identified in specific mutagenized strains.

Materials:

Target Strain: S. epidermidis or P. aeruginosa.

Crystal Violet solution (0.1%).

96-well polystyrene microtiter plates.

Acetic Acid (30%).

Step-by-Step:

Inoculation: Dilute an overnight bacterial culture 1:100 into fresh Tryptic Soy Broth (TSB)

supplemented with 1% glucose (promotes biofilm).

Treatment: Add 100 µL of the cell suspension to wells. Add 3-Chloro-2-fluorocinnamic acid
(from DMSO stock) to achieve final concentrations of 10, 50, 100, and 200 µM.

Control: TSB + DMSO (Vehicle control).

Incubation: Incubate statically at 37°C for 24–48 hours.
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Washing: Gently discard media. Wash wells 3x with sterile PBS to remove planktonic (free-

floating) bacteria. Do not disrupt the adhered biofilm.

Staining: Add 125 µL of 0.1% Crystal Violet to each well. Incubate for 10 min at Room Temp.

Destaining: Rinse wells with water. Let dry. Solubilize the dye by adding 150 µL of 30%

Acetic Acid.

Quantification: Measure absorbance (OD) at 590 nm.

Calculation: % Biofilm Inhibition =

.

Part 4: Structure-Activity Relationship (SAR)
Analysis[3]
The specific positioning of Chlorine and Fluorine is non-trivial. The diagram below illustrates

how these substituents influence biological interaction compared to non-halogenated analogs.
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Figure 1: Structure-Activity Relationship (SAR) map detailing how the 2-F and 3-Cl substituents

drive the molecule's stability, permeability, and ultimate biological application.
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Part 5: Experimental Workflow Visualization
The following diagram outlines the logical flow for evaluating the antimicrobial potential of this

compound, from stock preparation to data analysis.
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Figure 2: Step-by-step experimental workflow for the Microtiter Dish Biofilm Formation Assay.[2]

References
BenchChem Technical Support. (2025).[3][4] 3-Chloro-2-fluorocinnamic acid (CAS

261762-62-3) Product Specifications and Applications. BenchChem. Link

Southeastern Biology. (2020).[2] Abstracts of the 81st Annual Meeting: Anti-biofilm properties

of halogenated cinnamic acids. Association of Southeastern Biologists, Vol. 67, No. 2. Link

ChemicalBook. (2025). 3-Chloro-2-fluorocinnamic acid Chemical Properties and

Synthesis. ChemicalBook. Link

Guzman, J. D. (2014). Natural Cinnamic Acids, Synthetic Derivatives and Hybrids with

Antimicrobial Activity. Molecules, 19(12), 19292-19349. (Contextual grounding for cinnamic

acid antimicrobial mechanism). Link

Ruiz-Avila, L. B., et al. (2021). Synthesis and Structure-Activity Relationship of Cinnamic

Acid Derivatives. ResearchGate. (Methodology support for Knoevenagel condensation). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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